(2R,4As,6aR,6aS,6bR,11R,12aR,14bS)-11-hydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-2-carboxylic acid
(2R,4As,6aR,6aS,6bR,11R,12aR,14bS)-11-hydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-2-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
159359-62-3
VCID:
VC0233721
InChI:
InChI=1S/C30H46O4/c1-25(2)21-10-11-30(7)22(28(21,5)17-20(31)23(25)32)9-8-18-19-16-27(4,24(33)34)13-12-26(19,3)14-15-29(18,30)6/h8,19-22,31H,9-17H2,1-7H3,(H,33,34)/t19-,20-,21?,22-,26-,27-,28+,29-,30-/m1/s1
SMILES:
CC1(C2CCC3(C(C2(CC(C1=O)O)C)CC=C4C3(CCC5(C4CC(CC5)(C)C(=O)O)C)C)C)C
Molecular Formula:
C30H46O4
Molecular Weight:
470.7 g/mol
(2R,4As,6aR,6aS,6bR,11R,12aR,14bS)-11-hydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-2-carboxylic acid
CAS No.: 159359-62-3
Main Products
VCID: VC0233721
Molecular Formula: C30H46O4
Molecular Weight: 470.7 g/mol
| CAS No. | 159359-62-3 |
|---|---|
| Product Name | (2R,4As,6aR,6aS,6bR,11R,12aR,14bS)-11-hydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-2-carboxylic acid |
| Molecular Formula | C30H46O4 |
| Molecular Weight | 470.7 g/mol |
| IUPAC Name | (2R,4aS,6aR,6aS,6bR,11R,12aR,14bS)-11-hydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-2-carboxylic acid |
| Standard InChI | InChI=1S/C30H46O4/c1-25(2)21-10-11-30(7)22(28(21,5)17-20(31)23(25)32)9-8-18-19-16-27(4,24(33)34)13-12-26(19,3)14-15-29(18,30)6/h8,19-22,31H,9-17H2,1-7H3,(H,33,34)/t19-,20-,21?,22-,26-,27-,28+,29-,30-/m1/s1 |
| Standard InChIKey | NBVTUOKZVAKXHI-AVNWLYLOSA-N |
| Isomeric SMILES | C[C@]12CC[C@@](C[C@@H]1C3=CC[C@H]4[C@]([C@@]3(CC2)C)(CCC5[C@@]4(C[C@H](C(=O)C5(C)C)O)C)C)(C)C(=O)O |
| SMILES | CC1(C2CCC3(C(C2(CC(C1=O)O)C)CC=C4C3(CCC5(C4CC(CC5)(C)C(=O)O)C)C)C)C |
| Canonical SMILES | CC1(C2CCC3(C(C2(CC(C1=O)O)C)CC=C4C3(CCC5(C4CC(CC5)(C)C(=O)O)C)C)C)C |
| Synonyms | 2-hydroxy-3-oxoolean-12-en-30-oic acid dillenic acid A |
| PubChem Compound | 190941 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume